Cas no 15183-37-6 (Estetrol)

• Product Name: Estetrol
• CAS No: 15183-37-6
• MF: C₁₈H₂₄O₄
• MW: 304.380765914917
• CID: 219492
• Update Time: 2025-04-19

Estetrol Chemical and Physical Properties

Names and Identifiers

• Estra-1,3,5(10)-triene-3,15,16,17-tetrol,(15a,16a,17b)-
• ESTETROL
• (8R,9S,13S,14S,15R,16R,17R)-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,15,16,17-tetrol
• A-Hydroxyestriol
• E 4
• UBE4A
• KIAA0126
• MGC133315
• 15α-Hydroxyestriol
• 15a-Hydroxyestriol
• 15-ALPHA-HYDROXYESTRIOL
• Estra-1,3,5(10)-triene-3,15a,16a,17-tetrol
• Estra-1,3,5(10)-triene-3,15α,16α,17β-tetrol
• Estetrol

• Inchi： 1S/C18H24O4/c1-18-7-6-12-11-5-3-10(19)8-9(11)2-4-13(12)14(18)15(20)16(21)17(18)22/h3,5,8,12-17,19-22H,2,4,6-7H2,1H3/t12-,13-,14-,15-,16-,17+,18+/m1/s1
• InChI Key： AJIPIJNNOJSSQC-NYLIRDPKSA-N
• SMILES： O[C@H]1[C@@H]([C@@H]([C@H]2[C@@H]3CCC4C=C(C=CC=4[C@H]3CC[C@@]21C)O)O)O

Computed Properties

• Exact Mass: 304.16700
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 0

Experimental Properties

• Melting Point: 233-236°C
• Solubility: DMSO: soluble20mg/mL, clear
• PSA: 80.92000
• LogP: 1.55080

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrogens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids Estrogens and derivatives